N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3,4,5-trimethoxybenzamide
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Description
N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C30H33N5O8S and its molecular weight is 623.68. The purity is usually 95%.
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Scientific Research Applications
Chemiluminescence Applications Research in the domain of chemiluminescence involves the study of compounds that emit light upon decomposition. For example, the synthesis and base-induced decomposition of sulfanyl-substituted bicyclic dioxetanes were explored, indicating potential applications in light-emitting materials or biological probes (Watanabe et al., 2010).
Antimicrobial Activity Compounds with certain structural features, such as those incorporating triazole or thiazole rings, have been investigated for their antimicrobial properties. These studies highlight the potential of similar compounds in developing new antimicrobial agents (Desai et al., 2013).
Synthesis and Characterization of Novel Compounds The synthesis of novel compounds with specific functional groups often aims at evaluating their reactive properties, biological activities, or physical properties. For instance, the synthesis of Schiff bases containing 1,2,4-triazole and pyrazole rings was reported, with a focus on their antioxidant and α-glucosidase inhibitory activities (Pillai et al., 2019).
Electrochemical and Spectroelectrochemical Properties The study of electrochemical and spectroelectrochemical properties of compounds, such as metallophthalocyanines, is crucial for applications in sensors, electronic devices, or as catalysts. Research demonstrates the synthesis and characterization of novel peripherally octa-substituted metallophthalocyanines, highlighting the importance of structural variations in tuning these properties (Kantekin et al., 2015).
Properties
IUPAC Name |
N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H33N5O8S/c1-38-20-9-7-19(8-10-20)32-27(36)17-44-30-34-33-26(35(30)22-15-21(39-2)11-12-23(22)40-3)16-31-29(37)18-13-24(41-4)28(43-6)25(14-18)42-5/h7-15H,16-17H2,1-6H3,(H,31,37)(H,32,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRLSNIIOVZFFQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=C(C=CC(=C3)OC)OC)CNC(=O)C4=CC(=C(C(=C4)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H33N5O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
623.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.